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Compound of Interest

Compound Name: Levomilnacipran

Cat. No.: B1675123

This document provides essential safety and logistical information for the proper disposal of
levomilnacipran in a research and development setting. The following procedures are
designed to ensure the safety of laboratory personnel and to minimize environmental impact,
adhering to regulatory guidelines for hazardous chemical waste.

Immediate Safety and Handling Precautions

Levomilnacipran is classified as toxic if swallowed and very toxic to aquatic life.[1] Therefore,
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, must be worn at all times when handling this compound. All handling of solid
levomilnacipran that may generate dust should be performed in a chemical fume hood. In
case of accidental exposure, refer to the Safety Data Sheet (SDS) for first-aid measures.[2]

Chemical and Physical Properties

A summary of the relevant quantitative data for levomilnacipran is presented in the table
below. This information is critical for a comprehensive understanding of its chemical behavior
and potential environmental impact.
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Property Value Source

(1S,2R)-2-(aminomethyl)-N,N-
. diethyl-1-

Chemical Name 3]
phenylcyclopropanecarboxami
de

Molecular Formula C15H22N20 [3]

Molecular Weight 246.35 g/mol [4]

Solubility

Freely soluble in water and

ethanol

[3]

Acute Oral Toxicity

Toxic if swallowed (High order

of acute toxicity)

[1]3]

Aquatic Toxicity

Very toxic to aquatic life

[1]

Step-by-Step Disposal Protocol

The disposal of levomilnacipran must comply with federal, state, and local regulations for

hazardous waste.[5][6][7] The following protocol outlines the necessary steps for the safe

disposal of levomilnacipran from a laboratory setting.

Experimental Protocol: Preparation of Levomilnacipran Waste for Disposal

Objective: To safely collect and label levomilnacipran waste for disposal by a licensed

hazardous waste management facility.

Materials:

compatibility)

Hazardous waste labels

Personal Protective Equipment (PPE)

Levomilnacipran waste (solid, solutions, contaminated materials)

Appropriate hazardous waste container (e.g., glass or polyethylene, as per waste
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e Chemical fume hood
Procedure:
o Waste Segregation:

o Do not mix levomilnacipran waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Segregate solid waste (e.g., unused compound, contaminated consumables) from liquid
waste (e.g., solutions, rinsates).

e Containerization:

o Place all levomilnacipran waste into a designated, leak-proof, and sealable hazardous
waste container.

o Ensure the container is compatible with the chemical properties of levomilnacipran.

o Do not fill the container to more than 90% of its capacity to allow for expansion and
prevent spills.

e Labeling:
o Affix a completed hazardous waste label to the container.
o The label must include:

The words "Hazardous Waste"

The full chemical name: "Levomilnacipran”

The specific hazards (e.qg., "Toxic," "Aquatic Hazard")

The accumulation start date

The name of the principal investigator and laboratory location

e Storage:
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o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

o This area should be secure, well-ventilated, and away from drains and sources of ignition.

e Disposal Request:

o Arrange for the collection of the hazardous waste through your institution's EHS
department or a contracted licensed hazardous waste disposal company.

o Do not, under any circumstances, dispose of levomilnacipran down the drain or in the
regular trash.[8]

Visual Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of
levomilnacipran waste in a laboratory setting.
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Levomilnacipran Waste Generated

Is it pure, unused compound?

No

Is it contaminated material
(e.g., gloves, vials)?

Yes

No es

Collect in Solid
Hazardous Waste Container

Is it an aqueous or
solvent-based solution?

Collect in Liquid
Hazardous Waste Container

Label Container with

d Ons’:ft’ EHS) 'Hazardous Waste - Levomilnacipran
(Toxic, Aquatic Hazard)'
Store in Satellite
Accumulation Area

Request Pickup by
EHS/Licensed Waste Vendor

Proper Disposal via Incineration

Click to download full resolution via product page

Caption: Workflow for Levomilnacipran Waste Disposal.
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This guide is intended to provide a framework for the safe and compliant disposal of
levomilnacipran. Researchers are encouraged to consult their institution's specific waste
management policies and their local EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675123?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

